N~2~-(4-chlorobenzyl)-N~2~-(methylsulfonyl)-N~1~-[2-(methylthio)phenyl]glycinamide

• IUPAC Name: 2-[(4-chlorophenyl)methyl-methylsulfonylamino]-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C17H19ClN2O3S2/c1-24-16-6-4-3-5-15(16)19-17(21)12-20(25(2,22)23)11-13-7-9-14(18)10-8-13/h3-10H,11-12H2,1-2H3,(H,19,21)
• InChI Key: OZFRBDYYNVYSBY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CN(CC2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C17H19ClN2O3S2
• Molecular Weight: 398.9 g/mol

Description

Synthesis Analysis

The synthesis of N2-(4-chlorobenzyl)-N2-(methylsulfonyl)-N1-[2-(methylthio)phenyl]glycinamide likely involves complex organic reactions, including sulfonation, chlorination, and amidation. Techniques similar to those used in the synthesis of complex glycinamides and sulfonamide derivatives may be applicable. For instance, the use of Weinreb amide-based synthetic equivalents has been explored for the synthesis of related compounds, offering a pathway that might be adapted for the target compound's synthesis (Kommidi et al., 2010).

Molecular Structure Analysis

The molecular structure of such compounds is typically analyzed using X-ray crystallography, NMR, FT-IR, and UV-Vis spectroscopy. These techniques provide detailed information about the compound's conformation, bond lengths, and angles, contributing to a deeper understanding of its chemical behavior. For example, docking studies and crystal structure analysis have been performed on similar tetrazole derivatives, shedding light on their molecular orientation and interactions (Al-Hourani et al., 2015).

Chemical Reactions and Properties

N2-(4-chlorobenzyl)-N2-(methylsulfonyl)-N1-[2-(methylthio)phenyl]glycinamide may participate in various chemical reactions, including nucleophilic substitution and electrophilic addition, due to the presence of reactive functional groups. Studies on related molecules, such as the synthesis and reactivity of sulfonamides and glycinamides, can provide insights into the types of reactions it may undergo (Penso et al., 2003).

Physical Properties Analysis

The physical properties, such as melting point, solubility, and crystalline structure, can be inferred from related chemical studies. These characteristics are crucial for understanding the compound's behavior in different environments and for its practical applications in scientific research.

Chemical Properties Analysis

The compound's chemical properties, including acidity, basicity, reactivity towards other chemical reagents, and stability under various conditions, are essential for its application in synthesis and material science. Techniques like spectroscopic investigation and molecular docking studies can reveal much about the chemical properties and potential biological activity of similar compounds (Alzoman et al., 2015).

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Without more information, it’s difficult to speculate on the potential targets or mechanisms of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activity. Without specific information, it’s difficult to assess the potential safety and hazards of this compound.

Future Directions

Future research on this compound could involve elucidating its synthesis and molecular structure, investigating its chemical reactivity, identifying potential biological targets, and assessing its safety profile.